Cas no 111041-97-5 (1H-1,2,4-Triazol-1-amine,N-[(5-nitro-2-furanyl)methylene]-)
111041-97-5 structure
Product Name:1H-1,2,4-Triazol-1-amine,N-[(5-nitro-2-furanyl)methylene]-
CAS No:111041-97-5
MF:C7H5N5O3
MW:207.146300077438
CID:187412
PubChem ID:183760
Update Time:2025-04-19
1H-1,2,4-Triazol-1-amine,N-[(5-nitro-2-furanyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazol-1-amine,N-[(5-nitro-2-furanyl)methylene]-
- 1-(((5-nitro-2-furyl)methylene)amino)-1,2,4-triazole
- 1-(5-nitrofuran-2-yl)-N-(1,2,4-triazol-1-yl)methanimine
- 1,2,4-Triazole, 1-(((5-nitro-2-furyl)methylene)amino)-
- 1-NFMAT
- N-[(1E)-(5-nitrofuran-2-yl)methylidene]-1H-1,2,4-triazol-1-amine
- DTXSID30149456
- 111041-97-5
-
- Inchi: 1S/C7H5N5O3/c13-12(14)7-2-1-6(15-7)3-9-11-5-8-4-10-11/h1-5H
- InChI Key: QNALNSKMFDNVKC-UHFFFAOYSA-N
- SMILES: O1C(=CC=C1C=NN1C=NC=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 207.039
- Monoisotopic Mass: 207.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.65
- Boiling Point: 414.2°Cat760mmHg
- Flash Point: 204.3°C
- Refractive Index: 1.728
- PSA: 102.03000
- LogP: 1.18470
1H-1,2,4-Triazol-1-amine,N-[(5-nitro-2-furanyl)methylene]- Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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